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Compound of Interest

Compound Name: ATP ditromethamine

Cat. No.: B1139602

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, quantification, and storage of
an ATP (adenosine 5'-triphosphate) ditromethamine stock solution. Adherence to this protocol
will ensure the stability and accurate concentration of the ATP solution for use in various

biochemical and cellular assays.

Quantitative Data Summary

A summary of the key quantitative parameters for the preparation of a 100 mM ATP
ditromethamine stock solution is provided in the table below for easy reference.
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Parameter

Value

Notes

Chemical Name

Adenosine 5'-triphosphate

ditromethamine salt

CAS Number 102047-34-7
Molecular Weight 749.45 g/mol [1]

A commonly used
Target Concentration 100 mM concentration for stock

solutions.

Solvent

Nuclease-free or sterile,

purified water

Ensures the stability of the ATP

solution.

pH of Final Solution

70-75

Critical for ATP stability;

hydrolysis occurs at extreme
pH.[2][3][4]

pH Adjusting Agent

1 M Tris base or 1 M NaOH

To be added dropwise to reach

the target pH.

Sterilization Method

0.22 pm sterile filtration

Recommended for applications

requiring sterility.

Storage Temperature

-20°C to -80°C

For long-term stability and to

prevent degradation.

Short-term Storage

4°C

Use within a week.[5]

Stability

Stable for at least one year at
-20°C.

Avoid multiple freeze-thaw

cycles.

Experimental Protocol: Preparation of 100 mM ATP
Ditromethamine Stock Solution

This protocol details the step-by-step procedure for preparing a 100 mM stock solution of ATP

ditromethamine.

Materials and Equipment:
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e Adenosine 5'-triphosphate ditromethamine salt (MW: 749.45 g/mol )
* Nuclease-free water

e 1 M Tris base or 1 M NaOH solution

o Calibrated pH meter or pH strips

 Sterile conical tubes (e.g., 15 mL or 50 mL)

» Sterile microcentrifuge tubes (e.g., 1.5 mL)

e 0.22 pm syringe filter

o Sterile syringes

o UV-Vis Spectrophotometer and quartz cuvettes
o Vortex mixer

o Pipettes and sterile filter tips

e |ce bucket

Procedure:

o Calculate the Required Mass of ATP Ditromethamine:
o To prepare 10 mL of a 100 mM (0.1 M) stock solution, use the following calculation:
» Mass (g) = Concentration (M) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) = 0.1 mol/L x 0.010 L x 749.45 g/mol = 0.74945 g
o Accurately weigh out approximately 750 mg of ATP ditromethamine powder.
 Dissolution:

o Add the weighed ATP ditromethamine powder to a sterile conical tube.
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o Add approximately 8 mL of nuclease-free water to the tube.

o Vortex the solution until the powder is completely dissolved. Keep the solution on ice to
minimize degradation.

e pH Adjustment:

[e]

Aqueous solutions of ATP are acidic and require pH adjustment to ensure stability.

o

Place the tube containing the ATP solution in an ice bucket on a stir plate, if available.

[¢]

Slowly add 1 M Tris base or 1 M NaOH dropwise while monitoring the pH with a calibrated
pH meter.

[¢]

Adjust the pH to a final value between 7.0 and 7.5. Exercise caution to not exceed a pH of
7.5, as ATP is prone to hydrolysis at higher pH.

e Volume Adjustment:

o Once the desired pH is achieved, add nuclease-free water to bring the final volume of the
solution to 10 mL.

o Mix the solution thoroughly by gentle inversion or brief vortexing.

o Concentration Verification (Optional but Recommended):

o To determine the precise concentration of the ATP stock solution, perform UV-Vis
spectrophotometry.

o Prepare a dilute solution of the ATP stock (e.g., 1:1000 or 1:2000) in a suitable buffer (e.g.,
100 mM phosphate buffer, pH 7.0).

o Measure the absorbance at 259 nm.

o Calculate the concentration using the Beer-Lambert law (A = ecl), where the molar
extinction coefficient (g) for ATP at 259 nm, pH 7.0 is 15,400 M~icm™1.

o Sterilization:
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o For applications requiring sterile conditions, filter the ATP stock solution through a 0.22 pum
syringe filter into a new sterile conical tube.

» Aliquoting and Storage:

[¢]

Dispense the final ATP stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes.

o Label each tube clearly with the name of the solution (100 mM ATP ditromethamine), the
date of preparation, and your initials.

o Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage, the
solution can be kept at 4°C for up to a week.

o Avoid repeated freeze-thaw cycles to maintain the integrity of the ATP.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for the preparation of the ATP ditromethamine
stock solution.

Preparation Quality Control & Storage

Weigh ATP Dissolve in Adiust pH to 7.0-7.5 Adjust to Final Sterile Filter Aliquot into Store at -20°C
Ditromethamine Nuclease-Free Water justp! o Volume (0.22 um) Single-Use Tubes or -80°C

Click to download full resolution via product page

Caption: Workflow for ATP Ditromethamine Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ditromethamine Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139602#protocol-for-preparing-atp-ditromethamine-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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